[1-(3,4-Dimethoxy-benzenesulfonyl)-piperidin-3-yl]-morpholin-4-yl-methanone

• Molecular Formula: C18H26N2O6S
• Molecular Weight: 398.5 g/mol
• IUPAC Name: [1-(3,4-dimethoxyphenyl)sulfonylpiperidin-3-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C18H26N2O6S/c1-24-16-6-5-15(12-17(16)25-2)27(22,23)20-7-3-4-14(13-20)18(21)19-8-10-26-11-9-19/h5-6,12,14H,3-4,7-11,13H2,1-2H3
• InChI Key: HYFVWXLALNVAJK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2CCCC(C2)C(=O)N3CCOCC3)OC

Description

4-[1-(3,4-DIMETHOXYBENZENESULFONYL)PIPERIDINE-3-CARBONYL]MORPHOLINE is a complex organic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound is characterized by the presence of a piperidine ring, a morpholine ring, and a dimethoxybenzenesulfonyl group, which contribute to its diverse chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[1-(3,4-DIMETHOXYBENZENESULFONYL)PIPERIDINE-3-CARBONYL]MORPHOLINE typically involves multiple steps, starting with the preparation of the piperidine and morpholine rings. The key steps include:

Formation of the Piperidine Ring: This can be achieved through a cyclization reaction involving appropriate precursors under acidic or basic conditions.

Attachment of the Dimethoxybenzenesulfonyl Group: This step involves the sulfonylation of the piperidine ring using 3,4-dimethoxybenzenesulfonyl chloride in the presence of a base such as triethylamine.

Formation of the Morpholine Ring: The morpholine ring is introduced through a nucleophilic substitution reaction, where the piperidine derivative reacts with morpholine under controlled conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. Techniques such as continuous flow synthesis and automated reaction monitoring can be employed to enhance efficiency and